Cas no 57325-55-0 (1,4,8,11-Tetraazacyclotetradecane, 1,4-bis(phenylmethyl)-)
57325-55-0 structure
Product Name:1,4,8,11-Tetraazacyclotetradecane, 1,4-bis(phenylmethyl)-
CAS No:57325-55-0
MF:C24H36N4
MW:380.569445610046
CID:345769
PubChem ID:10271166
Update Time:2025-04-19
1,4,8,11-Tetraazacyclotetradecane, 1,4-bis(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,4,8,11-Tetraazacyclotetradecane, 1,4-bis(phenylmethyl)-
- 1,4-dibenzyl-1,4,8,11-tetrazacyclotetradecane
- 57325-55-0
- DTXSID40437694
- SCHEMBL3999326
-
- Inchi: 1S/C24H36N4/c1-3-9-23(10-4-1)21-27-17-7-13-25-15-16-26-14-8-18-28(20-19-27)22-24-11-5-2-6-12-24/h1-6,9-12,25-26H,7-8,13-22H2
- InChI Key: DDTINNWIBGBCDP-UHFFFAOYSA-N
- SMILES: N1(CC2C=CC=CC=2)CCCNCCNCCCN(CC2C=CC=CC=2)CC1
Computed Properties
- Exact Mass: 380.29428
- Monoisotopic Mass: 380.29399717g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 341
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 30.5Ų
Experimental Properties
- PSA: 30.54
1,4,8,11-Tetraazacyclotetradecane, 1,4-bis(phenylmethyl)- Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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